Cas no 2172112-44-4 (7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172112-44-4
• MF: C₉H₁₀ClN₅O
• MW: 239.661599636078
• CID: 6587802
• PubChem ID: 165533450
• Update Time: 2025-07-22

7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo4,5-dpyrimidine
• 7-chloro-3-[(oxolan-2-yl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• EN300-1582285
• 2172112-44-4

• Inchi： 1S/C9H10ClN5O/c10-8-7-9(12-5-11-8)15(14-13-7)4-6-2-1-3-16-6/h5-6H,1-4H2
• InChI Key： LQKOXWRNFHPYNW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(CC1CCCO1)N=N2

Computed Properties

• Exact Mass: 239.0573877g/mol
• Monoisotopic Mass: 239.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.7Ų

Additional information on 7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidine (CAS No. 2172112-44-4)

7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidine, identified by its CAS number 2172112-44-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolo-pyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a chloro substituent and an oxolane ring in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The< strong>7-chloro moiety in the molecule enhances its electrophilicity, facilitating various nucleophilic substitution reactions that are crucial for further functionalization. This feature makes it a versatile building block for drug discovery programs targeting diverse diseases. Additionally, the< strong>oxolan-2-ylmethyl group introduces a cyclic ether functionality, which can influence both the solubility and metabolic stability of derivative compounds. Such structural elements are often exploited to optimize pharmacokinetic profiles and improve drug-like properties.

In recent years, there has been a surge in research focused on developing novel triazolo-pyrimidine derivatives due to their demonstrated efficacy in preclinical studies. These compounds have shown promise as inhibitors of key enzymatic pathways involved in cancer progression, inflammation, and infectious diseases. Specifically, derivatives of< strong>7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidine have been investigated for their potential as kinase inhibitors and antimicrobial agents. The triazolo-pyrimidine core is particularly recognized for its ability to interact with biological targets with high affinity and selectivity.

The< strong>CAS number 2172112-44-4 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory filings. This standardized nomenclature is essential for researchers collaborating across international borders and for industries navigating complex supply chains. The compound’s synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the triazolo-pyrimidine ring system efficiently.

One of the most compelling aspects of< strong>7-chloro-3-(oxolan-2-yl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidine is its potential as a lead compound for further derivatization. Researchers have leveraged its structural framework to develop libraries of analogs with modified substituents to probe structure-activity relationships (SAR). These efforts have led to the identification of compounds with enhanced potency and reduced toxicity compared to earlier generations. The oxolane ring’s stability under physiological conditions also contributes to the overall bioavailability of derivative drugs.

The pharmacological profile of< strong>7-chloro-substituted triazolo-pyrimidines has been extensively studied in vitro and in vivo. Preclinical data suggest that these compounds can modulate signaling pathways critical for disease pathogenesis. For instance, certain derivatives have demonstrated inhibitory effects on tyrosine kinases implicated in cancer cell proliferation. Additionally, their antimicrobial properties have been explored against resistant bacterial strains, highlighting their versatility beyond oncology applications.

The< strong>oxolan-derived side chain in< strong>7-chloro-3-(oxolan-2-yl)methyl-H^-1,2,3Triazo[4,5-d]Dypyrimidine(CAS No.2172112-44-4) tends to enhance binding affinity by introducing steric hindrance and hydrophobic interactions with target proteins. This feature is particularly advantageous when designing small-molecule inhibitors with high selectivity profiles. Computational modeling techniques have been instrumental in predicting binding modes and optimizing ligand design based on crystal structures of protein targets.

In industrial settings, the production of< strong>7-chloro-3-(oxolan-2-yli)methyl-H^-1,2,3Triazo[4,5-d]Dypyrimidine (CAS No.2172112-) has been scaled up using robust synthetic protocols developed through continuous process improvement initiatives. Manufacturers prioritize green chemistry principles by minimizing waste generation and optimizing reaction conditions for energy efficiency. Such efforts align with global trends toward sustainable pharmaceutical manufacturing practices.

The regulatory landscape governing the use of< strong>CAS number 2172112-44-

The future direction of research involving< strong>7-chloro-3-(oxolan-...